2-Thiazolecarboxaldehyde

• IUPAC Name: 1,3-thiazole-2-carbaldehyde
• InChI: InChI=1S/C4H3NOS/c6-3-4-5-1-2-7-4/h1-3H
• InChI Key: ZGTFNNUASMWGTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)C=O
• Molecular Formula: C4H3NOS
• DSSTOX Substance ID: DTXSID70370565
• Molecular Weight: 113.14 g/mol
• CAS No.: 10200-59-6

Description

2-Thiazolecarboxaldehyde is a thiazole aldehyde derivative. It has an empirical formula of C4H3NOS and a molecular weight of 113.14. It is used as a reactant in various syntheses.

Synthesis Analysis

This compound undergoes the Baylis–Hillman reaction with methyl acrylate, catalyzed by DABCO (1,4-diazabicyclo [2.2.2]octane). The reaction mechanism has been studied using electrospray ionization mass spectrometry (ESI-MS).

Molecular Structure Analysis

The molecular structure of this compound consists of a thiazole ring attached to a formyl group. The SMILES string representation of the molecule is O=Cc1nccs1.

Chemical Reactions Analysis

This compound is used as a reactant in the synthesis of various compounds. For instance, it is used in the synthesis of Benzothiazine N-acylhydrazones, which have potential antinociceptive and anti-inflammatory activity. It is also used in the synthesis of Thiazole-2-yl-(amino)methylphosphonate diethyl esters.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It has a refractive index of 1.574 at 20°C. The boiling point is 61-63 °C at 15 mmHg, and the density is 1.288 g/mL at 25 °C. It is stored at a temperature of 2-8°C.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : 2-Thiazolecarboxaldehyde plays a significant role in the synthesis of various heterocyclic compounds. For instance, it is used in the assembly of 2-arylbenzothiazoles through oxidative annulation and C-H functionalization under transition-metal-free conditions (Che et al., 2017). Additionally, it is employed in the formation of thiazole heterocycles in pharmaceutical applications (Denton et al., 2016).

• Copper-Catalyzed Cross-Dehydrogenative Coupling : In the field of organic synthesis, this compound is used in copper-catalyzed cross-dehydrogenative coupling reactions with cyclic ethers. This process facilitates the formation of C-C bonds and the production of acetals, which are masked forms of 2-thiazolecarboxaldehydes (Xie et al., 2013).

• Corrosion Inhibition : In materials science, derivatives of this compound, such as Thiazole-4-carboxaldehyde, are investigated for their effectiveness in inhibiting the corrosion of mild steel in acidic solutions. These derivatives exhibit mixed-type inhibition properties (Khaled & Amin, 2009).

• Enzyme-Catalyzed C–C-Bond Formation : this compound is also relevant in enzymatic processes, such as in the development of a reactor concept for enzyme-catalyzed asymmetric C–C-bond formation, highlighting its importance in reaction engineering (Kühl et al., 2007).

• Metal-Organic Frameworks : In the field of material chemistry, it is used to explore the catalytic properties of metal-organic framework compounds, demonstrating its relevance in developing new materials with unique properties (Schlichte et al., 2004).

• Fluorescent Probes for Ion Detection : In analytical chemistry, derivatives of this compound are employed in the design of fluorescent probes for detecting ions like Al3+ and F−, indicating its utility in developing sensitive detection methods (Lim et al., 2018).

• Nucleic Acid Interaction : It is also used in the synthesis of N4-donor compounds for interaction with nucleic acids, underlining its potential in biochemical and medicinal applications (Ewert et al., 2023).

Safety and Hazards

2-Thiazolecarboxaldehyde is classified as a combustible liquid. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that this compound is a reactive derivative of thiazole aldehyde .

Mode of Action

2-Thiazolecarboxaldehyde undergoes a Baylis–Hillman reaction with methyl acrylate. This reaction is catalyzed by DABCO (1,4-diazabicyclo[2.2.2]octane), a common catalyst used in organic synthesis

Pharmacokinetics

It’s known that the compound is a liquid at room temperature, with a density of 1288 g/mL at 25 °C These physical properties may influence its absorption and distribution within the body

Result of Action

It’s known that the compound is a useful building block for taxane analogs . Taxanes are a class of drugs commonly used in cancer treatment, suggesting that this compound may have potential applications in medicinal chemistry.

Action Environment

It’s known that the compound should be stored at 2-8°c , indicating that temperature could affect its stability. Other environmental factors such as pH and the presence of other chemicals could also potentially influence its action and efficacy.

Biochemical Analysis

Biochemical Properties

2-Thiazolecarboxaldehyde is known to undergo the Baylis–Hillman reaction with methyl acrylate, catalyzed by DABCO (1,4-diazabicyclo[2.2.2]octane) . This reaction mechanism has been studied using electrospray ionization mass spectrometry (ESI-MS)

Molecular Mechanism

The molecular mechanism of this compound primarily involves its participation in the Baylis–Hillman reaction . This reaction involves the formation of a carbon-carbon bond and is catalyzed by DABCO

Customer Q & A

Q1: How does 2-Thiazolecarboxaldehyde interact with DNA, and what are the implications of this interaction?

A1: Research suggests that this compound demonstrates a binding affinity for calf-thymus DNA (CT-DNA). [] This interaction appears to involve the thiazole ring of the compound, suggesting a binding mechanism distinct from typical intercalation. [] While the exact downstream effects require further investigation, this binding affinity highlights the potential of this compound and its derivatives as DNA-targeting molecules for various applications.

Q2: Can this compound be used to synthesize complex molecules, and what role does asymmetric catalysis play in this process?

A2: Yes, this compound serves as a valuable building block in synthesizing complex molecules, particularly N-acylpyrrolidines. [] A key step involves a [3+2] cycloaddition reaction with methyl acrylate, where this compound reacts with L-leucine tert-butyl ester hydrochloride to form an imino ester. [] Asymmetric catalysis, facilitated by a silver acetate complex and a cinchona alkaloid like hydroquinine, is crucial in this step. [] This process enables the formation of specific stereoisomers with high enantiomeric control, highlighting the importance of asymmetric catalysis in achieving desired product selectivity and purity.

Q3: What spectroscopic techniques are useful for characterizing this compound and its derivatives?

A3: A combination of spectroscopic methods is typically employed for the comprehensive characterization of this compound and its derivatives. These include: * X-ray crystallography: This technique provides detailed structural information, including bond lengths, angles, and overall molecular conformation. []* Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to elucidate the structure and purity of the compound. [] ¹H NMR provides information on the number and environment of hydrogen atoms, while ¹³C NMR offers insights into the carbon backbone of the molecule.* Elemental Analysis: This method confirms the elemental composition, ensuring the synthesized compound matches the expected molecular formula. []* UV-Vis Spectroscopy: This technique is particularly useful for studying the interaction of this compound derivatives with DNA and RNA by analyzing changes in absorbance patterns. []